Cas no 15190-02-0 (2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile)

• Product Name: 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile
• CAS No: 15190-02-0
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD09863429
• CID: 4603623
• PubChem ID: 10702333
• Update Time: 2025-08-04

2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile

• MDL： MFCD09863429
• Inchi： 1S/C8H10N2S/c1-10(2)7(6-9)8-4-3-5-11-8/h3-5,7H,1-2H3
• InChI Key： URQJGINXGUXZQL-UHFFFAOYSA-N
• SMILES： C(#N)C(N(C)C)C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile

Chemical Compound CAS No. 15190-02-0: 2-(Dimethylamino)-2-(Thiophen-2-yl)Acetonitrile

The compound with CAS number 15190-02-0, known as 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile, is a highly specialized organic chemical with unique structural and functional properties. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its versatile applications and intriguing chemical behavior.

Chemical Structure and Properties

The molecular structure of 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile consists of a central acetonitrile group (CH₂CN) substituted at the second position with both a dimethylamino group (N(CH₃)₂) and a thiophene ring (C₄H₃S). The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties, making it an excellent candidate for various chemical reactions. The dimethylamino group introduces steric bulk and enhances the compound's basicity, which is crucial for its reactivity in different synthetic pathways.

Synthesis and Applications

The synthesis of 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile typically involves multi-step organic reactions, often starting from thiophene derivatives and incorporating the dimethylamino and acetonitrile groups through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity levels.

In terms of applications, this compound has found utility in the development of advanced materials such as conductive polymers and organometallic catalysts. Its ability to act as a coordinating ligand makes it valuable in homogeneous catalysis, particularly in transition metal-catalyzed reactions like cross-couplings and hydrogenations. Additionally, research has explored its potential as a building block for drug discovery, where its unique electronic properties can be exploited to design bioactive molecules with specific pharmacological profiles.

Recent Research Highlights

Recent studies have focused on leveraging the electronic versatility of 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile in designing novel materials for energy storage applications. For instance, researchers have incorporated this compound into hybrid materials for use in lithium-ion batteries, where it enhances both the energy density and cycle stability of the electrodes. Furthermore, its role as a precursor in the synthesis of metal-organic frameworks (MOFs) has opened new avenues for gas storage and separation technologies.

In the field of pharmacology, this compound has been investigated for its potential as an anti-cancer agent. Preclinical studies suggest that it exhibits selective cytotoxicity against certain cancer cell lines, potentially due to its ability to modulate key cellular signaling pathways. Ongoing research aims to optimize its bioavailability and reduce off-target effects to pave the way for clinical trials.

Safety Considerations

While handling 2-(dimethylamino)-2-(thiophen-2-yl)acetonitrile, standard laboratory safety protocols should be followed to minimize exposure risks. The compound is generally considered non-toxic under normal handling conditions; however, prolonged or excessive exposure may cause irritation to eyes and mucous membranes. Proper ventilation and personal protective equipment are recommended during synthesis or large-scale handling.

Conclusion

CAS No. 15190-02-0: 2-(Dimethylamino)-2-(Thiophen-2-yl)Acetonitrile stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of structural features makes it an invaluable tool in modern chemical research and industrial applications. As ongoing research continues to uncover new uses for this compound, its significance in advancing scientific knowledge is expected to grow further.